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Compound of Interest

Compound Name:
5-(Methylsulfonyl)-2-piperidin-1-

ylaniline

CAS No.: 849035-90-1

Cat. No.: B1596909

Get Quote

5-(Methylsulfonyl)-2-piperidin-1-ylaniline, identified by its CAS Number 849035-90-1, is a

substituted aniline derivative of significant interest to the pharmaceutical and life sciences

industries.[1] Its unique structural arrangement, featuring a methylsulfonyl group electron-

withdrawing moiety and a piperidine ring, makes it a versatile chemical intermediate. This guide

provides an in-depth analysis of its physicochemical properties, commercial availability,

synthesis, and critical applications, offering a comprehensive resource for scientists engaged in

drug discovery and development. The strategic placement of its functional groups allows for

sequential chemical modifications, positioning it as a valuable scaffold for building complex

molecular architectures targeting a range of biological pathways.

Physicochemical Properties and Commercial
Specifications
For any researcher, understanding the fundamental properties of a starting material is

paramount for experimental design and reaction optimization. The quality and purity of 5-
(Methylsulfonyl)-2-piperidin-1-ylaniline from commercial suppliers directly impact the yield

and success of subsequent synthetic steps.
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Property Value Source

CAS Number 849035-90-1 [1]

Molecular Formula C12H18N2O2S [1]

Molecular Weight 254.35 g/mol [1]

Melting Point 128-129°C [1]

Appearance
Typically an off-white to yellow

or brown solid
Varies by supplier

Purity ≥97% (Typical) Varies by supplier

Solubility
Soluble in organic solvents like

Dichloromethane, Methanol

Inferred from synthesis

protocols

Commercial Sourcing and Supplier Overview
5-(Methylsulfonyl)-2-piperidin-1-ylaniline is available through several specialized chemical

suppliers that cater to the research and development sector. When selecting a supplier,

researchers should consider not only the list price but also the available purity grades, lot-to-lot

consistency, and the comprehensiveness of the supplied analytical documentation (e.g.,

Certificate of Analysis).
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Supplier Notes

Matrix Scientific
Lists the compound with key chemical data and

offers custom synthesis services.[1]

BOC Sciences
A global supplier of chemical intermediates for

pharmaceutical R&D.[2]

Alchem Pharmtech
Provides this and other related aniline

derivatives.[3]

Sigma-Aldrich (Merck)
Offers a comprehensive safety data sheet,

indicating its availability for research purposes.

Fisher Scientific
Provides safety and handling information

pertinent to laboratory use.[4]

Synthetic Pathway: A Plausible Retrosynthetic
Analysis
While specific proprietary synthesis methods may vary between suppliers, a common and

logical approach to constructing 5-(Methylsulfonyl)-2-piperidin-1-ylaniline involves a

nucleophilic aromatic substitution (SNA) reaction. The process typically starts with a difluoro- or

dichloro-substituted benzene ring activated by a nitro or sulfonyl group.

Experimental Protocol: Nucleophilic Aromatic
Substitution

Reaction Setup: To a solution of 1-fluoro-2-nitro-4-(methylsulfonyl)benzene (1.0 eq) in a

suitable polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide

(DMF), add piperidine (1.2 eq) and a non-nucleophilic base like potassium carbonate

(K₂CO₃) (2.0 eq).

Heating: Heat the reaction mixture to 80-100°C and monitor the reaction progress using Thin

Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The

reaction is typically complete within 4-8 hours. Causality Note: The elevated temperature is

necessary to overcome the activation energy for the SNA reaction, and the base is crucial for

scavenging the HF formed during the reaction.
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Workup: After cooling to room temperature, pour the reaction mixture into ice-water. This will

precipitate the nitro-intermediate product. Filter the solid, wash with water, and dry under

vacuum.

Reduction: Dissolve the resulting 1-(2-nitro-4-(methylsulfonyl)phenyl)piperidine intermediate

in a solvent like ethanol or ethyl acetate. Add a reducing agent such as palladium on carbon

(Pd/C) (5-10 mol%) and subject the mixture to a hydrogen atmosphere (using a balloon or a

Parr hydrogenator) until the reaction is complete. Trustworthiness Note: This reduction is a

standard, high-yielding method for converting an aromatic nitro group to an amine with

minimal side products.

Purification: Filter the reaction mixture through a pad of Celite to remove the palladium

catalyst. Concentrate the filtrate under reduced pressure. The resulting crude product can be

purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl

acetate/hexanes) to yield the final product, 5-(Methylsulfonyl)-2-piperidin-1-ylaniline.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: Identifying a Key Building Block in Modern
Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596909/docs#introduction-identifying-a-key-
building-block-in-modern-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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